Cas no 1049514-72-8 (N-(2-methoxyphenyl)-1-(thiophen-2-yl)cyclopentane-1-carboxamide)

• Product Name: N-(2-methoxyphenyl)-1-(thiophen-2-yl)cyclopentane-1-carboxamide
• CAS No: 1049514-72-8
• MF: C₁₇H₁₉NO₂S
• MW: 301.40326333046
• CID: 5799294
• Update Time: 2025-05-19

N-(2-methoxyphenyl)-1-(thiophen-2-yl)cyclopentane-1-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(2-methoxyphenyl)-1-thiophen-2-ylcyclopentane-1-carboxamide
• N-(2-methoxyphenyl)-1-(thiophen-2-yl)cyclopentane-1-carboxamide

• Inchi： 1S/C17H19NO2S/c1-20-14-8-3-2-7-13(14)18-16(19)17(10-4-5-11-17)15-9-6-12-21-15/h2-3,6-9,12H,4-5,10-11H2,1H3,(H,18,19)
• InChI Key： QEIBVYAGOQLJNS-UHFFFAOYSA-N
• SMILES： C1(C2SC=CC=2)(C(NC2=CC=CC=C2OC)=O)CCCC1

Additional information on N-(2-methoxyphenyl)-1-(thiophen-2-yl)cyclopentane-1-carboxamide

Introduction to N-(2-methoxyphenyl)-1-(thiophen-2-yl)cyclopentane-1-carboxamide (CAS No. 1049514-72-8)

N-(2-methoxyphenyl)-1-(thiophen-2-yl)cyclopentane-1-carboxamide, identified by its CAS number 1049514-72-8, is a compound of significant interest in the field of pharmaceutical chemistry. This molecule, featuring a unique structural framework, has garnered attention due to its potential applications in drug discovery and medicinal chemistry. The presence of both aromatic and heterocyclic moieties in its structure suggests a rich chemical diversity, which can be leveraged for developing novel therapeutic agents.

The compound's core structure consists of a cyclopentane ring substituted with a thiophene moiety at the 1-position and an amide group linked to a 2-methoxyphenyl group at the nitrogen atom. This particular arrangement of functional groups makes it a promising candidate for further investigation in various pharmacological contexts. The amide bond not only introduces polarity to the molecule but also provides a site for potential modifications, enabling the synthesis of derivatives with tailored biological activities.

In recent years, there has been growing interest in exploring the pharmacological properties of molecules that incorporate both thiophene and phenyl rings. Thiophenes, known for their stability and electronic properties, have been widely studied for their roles in various biological processes. Similarly, methoxy-substituted phenyl rings are often found in bioactive natural products and synthetic drugs, contributing to their pharmacological efficacy. The combination of these motifs in N-(2-methoxyphenyl)-1-(thiophen-2-yl)cyclopentane-1-carboxamide suggests that it may exhibit unique interactions with biological targets.

One of the most compelling aspects of this compound is its potential as a scaffold for drug development. The cyclopentane ring provides a rigid framework that can be optimized for binding to specific biological targets, while the thiophene and methoxyphenyl groups can be modified to enhance potency and selectivity. Recent studies have shown that similar structural motifs are present in several FDA-approved drugs, highlighting the importance of these frameworks in medicinal chemistry.

The synthesis of N-(2-methoxyphenyl)-1-(thiophen-2-yl)cyclopentane-1-carboxamide involves multiple steps, each requiring careful optimization to ensure high yield and purity. The key steps include the formation of the cyclopentane-thiophene bond, followed by the introduction of the amide group and the methoxyphenyl moiety. Advances in synthetic methodologies have enabled more efficient and scalable production of such complex molecules, making them more accessible for further study.

In terms of biological activity, preliminary studies suggest that N-(2-methoxyphenyl)-1-(thiophen-2-yl)cyclopentane-1-carboxamide may exhibit properties relevant to several therapeutic areas. For instance, its structural features could make it a viable candidate for developing drugs targeting neurological disorders, given the presence of aromatic rings that are often associated with interactions at central nervous system receptors. Additionally, the compound's amphiphilic nature may allow it to interact with membrane-bound receptors or enzymes, opening up possibilities for applications in oncology and anti-inflammatory therapies.

The investigation into the pharmacological properties of this compound is still in its early stages, but the initial findings are promising. Researchers are employing various techniques such as high-throughput screening and molecular docking to evaluate its potential interactions with biological targets. These studies aim to identify specific binding sites and understand the mechanisms by which this compound may exert its effects.

The role of computational chemistry in drug discovery cannot be overstated. Molecular modeling techniques have become indispensable tools for predicting the behavior of new compounds before they are synthesized. By using computational methods, scientists can gain insights into the binding modes of N-(2-methoxyphenyl)-1-(thiophen-2-yl)cyclopentane-1-carboxamide with potential targets, thereby guiding experimental design and optimizing lead compounds.

In conclusion, N-(2-methoxyphenyl)-1-(thiophen-2-yl)cyclopentane-1-carboxamide (CAS No. 1049514-72-8)